Cas no 2375259-93-9 (Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride)

• Product Name: Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride
• CAS No: 2375259-93-9
• MF: C₈H₁₆ClNO₄
• MW: 225.669941902161
• CID: 6259681
• PubChem ID: 145867579
• Update Time: 2025-05-19

Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375259-93-9
• EN300-7428008
• Ethyl 4,5-dihydroxypiperidine-3-carboxylate;hydrochloride
• ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride
• Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C8H15NO4.ClH/c1-2-13-8(12)5-3-9-4-6(10)7(5)11;/h5-7,9-11H,2-4H2,1H3;1H
• InChI Key： DAASTNWFKPCQPO-UHFFFAOYSA-N
• SMILES： Cl.OC1C(CNCC1C(=O)OCC)O

Computed Properties

• Exact Mass: 225.0767857g/mol
• Monoisotopic Mass: 225.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Additional information on Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride

Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2375259-93-9): A Comprehensive Overview

Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride, identified by its unique CAS No. 2375259-93-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride structure, has garnered attention due to its potential applications in drug development and molecular research. The piperidine core and the hydroxyl groups at the 4 and 5 positions contribute to its unique chemical properties, making it a valuable candidate for further exploration.

The chemical structure of Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride consists of a piperidine ring substituted with hydroxyl groups at the 4 and 5 positions, and an ester group at the 3 position. The presence of these functional groups imparts specific reactivity and solubility characteristics, which are crucial for its biological activity. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The structural motif of Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride has been investigated for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and metabolic diseases. Studies have demonstrated that compounds with similar structural features can interact with specific targets, leading to therapeutic effects.

In particular, the hydroxyl groups in Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride contribute to hydrogen bonding capabilities, which are essential for binding to biological targets such as enzymes and receptors. This property makes it a promising candidate for designing molecules with enhanced binding affinity and selectivity. The ester group at the 3 position also provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

Current research in this area is focused on understanding the pharmacokinetic and pharmacodynamic properties of Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride. Preclinical studies have begun to explore its potential as a lead compound for drug discovery programs targeting neurological conditions such as Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it an attractive option for developing treatments that address central nervous system disorders.

Additionally, the structural features of Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride have drawn interest in its potential application as an intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling the preparation of derivatives with tailored properties. This versatility makes it a valuable building block for constructing more complex molecules with desired biological activities.

The synthesis of Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired framework. The use of chiral auxiliaries or catalysts can further enhance the enantioselectivity of the synthesis, which is crucial for developing enantiomerically pure drugs.

In conclusion, Ethyl 4,5-dihydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2375259-93-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and molecular research. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.